4-Amino-1-(2-thienylmethyl)-2-pyrrolidinone

• IUPAC Name: 4-amino-1-(thiophen-2-ylmethyl)pyrrolidin-2-one
• InChI: InChI=1S/C9H12N2OS/c10-7-4-9(12)11(5-7)6-8-2-1-3-13-8/h1-3,7H,4-6,10H2
• InChI Key: JMIWBNCKYHZWSA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=CS2)N
• Molecular Formula: C9H12N2OS
• DSSTOX Substance ID: DTXSID901261125
• Molecular Weight: 196.27 g/mol
• CAS No.: 1105193-81-4

Description

Synthesis Analysis

The specific synthesis process for “4-Amino-1-(2-thienylmethyl)-2-pyrrolidinone” is not detailed in the sources I found.

Molecular Structure Analysis

The molecular structure of “this compound” is not explicitly described in the sources I found.

Chemical Reactions Analysis

The specific chemical reactions involving “this compound” are not detailed in the sources I found.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not detailed in the sources I found.

Scientific Research Applications

Monoamine Oxidase Inactivators

4-Amino-1-(2-thienylmethyl)-2-pyrrolidinone derivatives have been studied for their role in inactivating monoamine oxidase B. Research has identified compounds like 4-(aminomethyl)-1-phenyl-2-pyrrolidinone as part of a new class of monoamine oxidase inactivators, representing a significant advancement in this field (Ding & Silverman, 1992).

Synthesis of Pyrrolidine and Pyrrolidinone Derivatives

Pyrrolidine and pyrrolidinone derivatives, including those related to this compound, have attracted attention due to their broad range of biological properties. They are used as synthetic subunits and chiral templates in the synthesis of biologically active compounds, including γ-amino acids and pyrrolidine alkaloids (Park, Paik, & Lee, 2003).

Peptide Synthesis

Polystyrene-bound 1-hydroxy-2-pyrrolidinone, closely related to this compound, has been used in peptide synthesis. Its utility in creating biologically active peptides, such as Leu5-enkephalin, demonstrates its importance in the synthesis of complex biological molecules (Akiyama et al., 1985).

Pyrrole and Pyrrolidinone Derivatives in Organic Chemistry

Pyrrolidinones are nonaromatic cyclic amide systems, crucial as intermediates, wetting agents, and solvents. Their low toxicity and wide applicability in various chemical syntheses, including the preparation of pyrrole derivatives, highlight their significance in organic chemistry (Anderson & Liu, 2000).

Deuterium Labeling Studies

Deuterium labeling studies involving pyrrolidinone derivatives have provided insights into metabolic pathways. These studies have implications in understanding biotransformation processes, such as the conversion of delta 1-pyrroline to 4-aminobutanoic acid and 2-pyrrolidinone (Callery et al., 1980).

Synthesis of Stereoisomers for Antibacterials

Research has focused on synthesizing stereochemically pure 3-(1-aminoethyl)pyrrolidines, important intermediates for quinolone antibacterials. This includes derivatives of 4-aminothienylmethyl pyrrolidinones, showing the compound's utility in developing new antibacterial agents (Schroeder et al., 1992).

Mechanism of Action

The mechanism of action of “4-Amino-1-(2-thienylmethyl)-2-pyrrolidinone” is not explicitly described in the sources I found.

Safety and Hazards

The safety and hazards associated with “4-Amino-1-(2-thienylmethyl)-2-pyrrolidinone” are not detailed in the sources I found.

Future Directions

The future directions for research or applications of “4-Amino-1-(2-thienylmethyl)-2-pyrrolidinone” are not explicitly described in the sources I found.